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Compound of Interest

Compound Name: INCB3344

Cat. No.: B1248720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
INCB3344 is a potent, selective, and orally bioavailable small-molecule antagonist of the C-C

chemokine receptor type 2 (CCR2).[1][2] The CCR2 receptor and its primary ligand, monocyte

chemoattractant protein-1 (MCP-1 or CCL2), play a crucial role in directing the migration of

monocytes and macrophages to sites of inflammation.[3][4][5] By inhibiting the CCL2/CCR2

axis, INCB3344 effectively blocks downstream signaling pathways, such as ERK

phosphorylation, and cellular responses like chemotaxis.[3][4][5][6] This makes it a valuable

tool for investigating the role of CCR2 in various inflammatory and autoimmune diseases,

diabetic nephropathy, and pain.[5][7][8]

Proper preparation of INCB3344 solutions is critical for obtaining accurate and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing

high-concentration stock solutions due to the compound's excellent solubility.[1][2][6] These

application notes provide detailed protocols for the preparation, storage, and use of INCB3344
solutions for in vitro research.

Physicochemical and Pharmacological Data
Quantitative data for INCB3344 is summarized below for easy reference.

Table 1: Physicochemical Properties of INCB3344
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Property Value Reference

Molecular Formula C₂₉H₃₄F₃N₃O₆ [1]

Molecular Weight 577.59 g/mol [1]

CAS Number 1262238-11-8 [1]

| Appearance | White to yellow solid |[1] |

Table 2: Solubility of INCB3344

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes Reference

DMSO 200 mg/mL 346.27 mM

Requires
sonication.
Use newly
opened,
anhydrous
DMSO.

[1]

Ethanol ≥89.8 mg/mL ~155.5 mM - [6]

| Water | Insoluble | - | - |[6] |

Table 3: Potency of INCB3344 (IC₅₀ Values)

Assay Type Target Species IC₅₀ (nM) Reference

Binding Antagonism Human CCR2 5.1 [1][2][9]

Murine CCR2 9.5 [1][2][9]

Chemotaxis

Antagonism
Human CCR2 3.8 [1][2][9]

Murine CCR2 7.8 [1][2][9]
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| Whole Cell Binding | Murine Monocytes | 10 ± 5 |[1][6] |

Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution. It is

critical to use anhydrous, high-purity DMSO to ensure maximum solubility and stability.[1][2]

Materials:

INCB3344 powder

Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or clear vial wrapped in aluminum foil

Analytical balance

Sterile, filtered pipette tips and micropipettes

Vortex mixer

Ultrasonic water bath

Procedure:

Weighing: In a sterile environment (e.g., a chemical fume hood), accurately weigh the

desired mass of INCB3344 powder. For 1 mL of a 10 mM stock solution, weigh 5.78 mg of

INCB3344. Calculation: Volume (L) x Concentration (mol/L) x MW ( g/mol ) = Mass (g) 0.001

L x 0.010 mol/L x 577.59 g/mol = 0.00578 g = 5.78 mg

Dissolving: Transfer the weighed powder to the sterile vial. Add the calculated volume of

DMSO (e.g., 1 mL for 5.78 mg).

Solubilization: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If the compound is

not fully dissolved, sonicate the solution in a water bath for 10-30 minutes.[1] Gentle

warming to 37°C for 10 minutes may also aid dissolution.[6] Visually inspect the solution to

ensure no particulates are present.
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Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to

avoid repeated freeze-thaw cycles.[1]

Table 4: Stock Solution Storage and Stability

Temperature Duration Notes Reference

-80°C 6 months
Recommended for
long-term storage.

[1]

| -20°C | 1 month | Suitable for short-term storage. |[1] |

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.medchemexpress.com/INCB3344.html
https://www.medchemexpress.com/INCB3344.html
https://www.medchemexpress.com/INCB3344.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation Workflow

1. Weigh INCB3344 Powder

2. Add Anhydrous DMSO

3. Vortex & Sonicate
(Warm to 37°C if needed)

4. Visually Confirm
Complete Dissolution

Particulates
Present

5. Aliquot into
Single-Use Vials

Dissolved

6. Store at -80°C
(Long-Term)
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INCB3344 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1248720?utm_src=pdf-body-img
https://www.benchchem.com/product/b1248720?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/INCB3344.html
https://www.selleckchem.com/products/incb3344.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Pharmacological characterization of INCB3344, a small molecule antagonist of human
CCR2 - PubMed [pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Discovery and pharmacological characterization of a novel rodent-active CCR2
antagonist, INCB3344 - PubMed [pubmed.ncbi.nlm.nih.gov]

6. apexbt.com [apexbt.com]

7. journals.physiology.org [journals.physiology.org]

8. Mechanistic insights into the role of the chemokine CCL2/CCR2 axis in dorsal root ganglia
to peripheral inflammation and pain hypersensitivity - PMC [pmc.ncbi.nlm.nih.gov]

9. Discovery of INCB3344, a potent, selective and orally bioavailable antagonist of human
and murine CCR2 - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes: Preparation and Use of INCB3344 in
DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1248720#incb3344-solution-preparation-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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